N-(2-{4-[2-methyl-6-(4-methyl-1-piperazinyl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[4-[2-methyl-6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]piperazin-1-yl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C23H31N7O2/c1-18-25-20(28-10-8-27(2)9-11-28)16-21(26-18)29-12-14-30(15-13-29)22(31)17-24-23(32)19-6-4-3-5-7-19/h3-7,16H,8-15,17H2,1-2H3,(H,24,32)
• InChI Key: DDJXXVWGUZLVIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)CNC(=O)C3=CC=CC=C3)N4CCN(CC4)C
• Molecular Formula: C23H31N7O2
• Molecular Weight: 437.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex organic reactions, aiming at achieving selective inhibition of target enzymes or receptors. For example, the design, synthesis, and biological evaluation of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) demonstrate a methodical approach towards creating compounds with specific biological activities, highlighting the intricate nature of synthesizing such molecules (Zhou et al., 2008).

Molecular Structure Analysis

The determination of molecular structure is crucial for understanding the interactions of these compounds with biological targets. For instance, the structure of 1-(p-fluorophenylmethyl)-2-(4-methyl-1-piperazinyl)-1H-benzimidazole hydrogen fumarate provides insights into the spatial arrangement of atoms within the compound, affecting its biological activity (Özbey et al., 1998).

Chemical Reactions and Properties

Compounds like N-(2-{4-[2-methyl-6-(4-methyl-1-piperazinyl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)benzamide undergo various chemical reactions, contributing to their diverse range of biological activities. For example, the synthesis and characterization of 1-[2-(Aryl Amino-2-Oxo Ethyl) Amino]-4-(N-Methyl Piperazino)-Benzene Derivatives showcase the reactions these compounds can participate in, leading to different antimicrobial activities (Desai & Chikhalia, 2005).

Physical Properties Analysis

Understanding the physical properties of such compounds, including solubility, melting points, and crystal structure, is essential for their application in scientific research. These properties are determined through experimental studies and contribute to the compound's characterization and potential use in various applications.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with other molecules, define the utility of these compounds in scientific research. Studies on compounds such as the synthesis and antimicrobial activity of novel 4-(4-(arylamino)-6-(piperidin-1-yl)-1,3,5-triazine-2-ylamino)-N-(pyrimidin-2-yl)benzenesulfonamides, provide valuable information on the chemical behavior of similar molecules (Desai et al., 2016).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many benzamide derivatives exhibit pharmacological activities such as anticancer, antiviral, and anti-inflammatory effects.